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Compound of Interest

4-Chlorophenyl trifluoromethyl!
Compound Name:
sulfide

cat. No.: B1300811

An In-depth Technical Guide to the Safe Handling and Storage of 4-Chlorophenyl
trifluoromethyl sulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling procedures, and storage
requirements for 4-Chlorophenyl trifluoromethyl sulfide (CAS No. 407-16-9). The following
sections detail the hazardous properties, necessary precautions, and emergency procedures to
ensure a safe laboratory environment.

Hazard Identification and Classification

4-Chlorophenyl trifluoromethyl sulfide is a chemical compound that requires careful
handling due to its potential health and environmental hazards. While comprehensive
toxicological data is not fully available, information from safety data sheets of this and
structurally similar compounds indicates several risks. The material is generally considered an
irritant and may be harmful if ingested or inhaled.[1] It is crucial to handle this compound with
the appropriate safety measures to minimize exposure.

GHS Hazard Statements (based on related compounds):

e May be harmful if swallowed.[2]
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e May be harmful in contact with skin.[2]

e May be harmful if inhaled.[2]

o Causes skin irritation.[3]

o Causes serious eye irritation.[3]

e May cause respiratory irritation.[3]

» Very toxic to aquatic life with long-lasting effects.[3]

Quantitative Data Summary

The following tables summarize the available quantitative data for 4-Chlorophenyl
trifluoromethyl sulfide and its physical properties.

Table 1: Physical and Chemical Properties

Property Value Source

~-INVALID-LINK--[4], --

CAS Number 407-16-9

INVALID-LINK--[5]

--INVALID-LINK--[4], --
Molecular Formula C7H4CIFsS

INVALID-LINK--[5]

_ --INVALID-LINK--[4], --

Molecular Weight 212.62 g/mol

INVALID-LINK--[5]
Boiling Point 175°C --INVALID-LINK--[5]
Flash Point 42°C --INVALID-LINK--[5]
Density 1.43 g/cm3 --INVALID-LINK--[5]

Detailed Experimental Protocols

Adherence to strict protocols is essential when working with 4-Chlorophenyl trifluoromethyl
sulfide. The following sections provide detailed methodologies for safe handling, storage, and
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emergency response.

Personal Protective Equipment (PPE)

All personnel must use the following PPE when handling this chemical:

» Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) that are impervious to
the chemical.[1]

» Body Protection: Wear a lab coat, and for larger quantities or in case of potential splashing,
use chemical-resistant aprons or suits.[1]

» Respiratory Protection: Use only in a chemical fume hood.[1] If a fume hood is not available,
a NIOSH-approved respirator with appropriate cartridges should be used.

Safe Conditions Met Proceed with
Experiment

Stop and Re-evaluate
Safety Measures

Don Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves
Lab Coat

Ensure Proper Ventilation
(Chemical Fume Hood)

Entering Lab to Handle Assess Task and Potential
4-Chloropheny trifluoromethyl sulfide for Exposure

Inadequate Ventilation

Storage of 4-Chloropheny! trifluoromethyl sulfide

Container | Location | Incompatibilities

Tightly Closed Container Cool, Dry, Well-Ventilated Area Segregate from Incompatible Materials

Prevents contamination Reduces volatilization Away from heat and sunlight Ensures stability Strong Oxidizing Agents Strong Acids Strong Bases
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Spill of 4-Chlorophenyl
trifluoromethyl sulfide Occurs

Evacuate Immediate Area
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Contact Environmental
Health & Safety (EHS)

Contain Spill with
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Collect Absorbed Material into
a Sealed Container for Disposal

Clean Spill Area with
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Ventilate the Area

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe handling and storage of 4-Chlorophenyl
trifluoromethyl sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300811#safe-handling-and-storage-of-4-
chlorophenyl-trifluoromethyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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